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Introduction
NBD-Fructose (1-deoxy-1-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-D-fructose) is a

fluorescently labeled fructose analog widely utilized to investigate fructose uptake in living cells.

Its fluorescence provides a powerful tool for real-time imaging and quantification of fructose

transport, primarily mediated by the GLUT5 transporter. The overexpression of GLUT5 in

various cancer cell lines has made NBD-Fructose a valuable probe in cancer metabolism

research.[1] While the majority of studies employ NBD-Fructose in live-cell imaging, this

document provides a detailed, proposed protocol for the staining of fixed cells, enabling

researchers to preserve the cellular state at a specific time point and to integrate this staining

with other immunofluorescence protocols.

NBD-Fructose exhibits excitation and emission maxima of approximately 472 nm and 538 nm,

respectively, making it compatible with standard fluorescein (FITC) or GFP filter sets.[2] The

NBD group is small and generally does not impede recognition by the GLUT5 transporter,

allowing it to serve as a reliable tracer for fructose uptake.[3]

Principle of Staining
NBD-Fructose is actively transported into cells by fructose transporters, most notably GLUT5.

Once inside the cell, the fluorescent probe accumulates, allowing for visualization and

measurement of uptake. The protocol outlined below is a "stain-then-fix" method. This
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approach involves incubating live cells with NBD-Fructose to allow for transporter-mediated

uptake, followed by fixation to preserve the localization of the probe. This method is proposed

to minimize potential artifacts that could arise from fixing and permeabilizing cells prior to

staining, which might lead to non-specific binding of the probe to intracellular components.

Data Presentation
The following table summarizes key quantitative parameters for NBD-Fructose. Please note

that specific values such as fluorescence intensity will vary depending on cell type, GLUT5

expression levels, incubation conditions, and imaging equipment.

Parameter Value Reference

Excitation Maximum ~472 nm [2]

Emission Maximum ~538 nm [2]

Recommended Staining

Concentration (Live Cells)
10-200 µM

Typical Incubation Time (Live

Cells)
15-60 minutes

Solvent for Stock Solution PBS (pH 7.2) or Water [2]

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the GLUT5-mediated uptake of NBD-Fructose and the

proposed experimental workflow for staining fixed cells.
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Caption: GLUT5-mediated uptake of NBD-Fructose.
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Seed cells on coverslips

Culture cells to desired confluency

Wash with warm PBS

Incubate with NBD-Fructose solution

Wash with cold PBS

Fix with 4% Paraformaldehyde

Wash with PBS

Optional: Permeabilize with Triton X-100

Wash with PBS

Optional: Blocking step

Optional: Incubate with primary antibody

Wash with PBS

Optional: Incubate with fluorescent secondary antibody

Wash with PBS

Mount coverslips

Image with fluorescence microscope

Click to download full resolution via product page

Caption: Proposed experimental workflow for NBD-Fructose staining of fixed cells.
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Experimental Protocols
Note: This protocol is a proposed method and may require optimization for specific cell types

and experimental conditions.

Materials
NBD-Fructose

Phosphate Buffered Saline (PBS), pH 7.4

Cell culture medium (glucose-free, if desired, to maximize uptake)

4% Paraformaldehyde (PFA) in PBS (freshly prepared)

0.1% Triton X-100 in PBS (for permeabilization, optional)

Blocking buffer (e.g., 1% BSA in PBS, optional, for co-staining)

Primary and fluorescently labeled secondary antibodies (for co-staining)

Antifade mounting medium

Glass coverslips and microscope slides

Fluorescence microscope with appropriate filter sets (e.g., FITC/GFP)

Stock Solution Preparation
Prepare a stock solution of NBD-Fructose (e.g., 10-30 mM) in PBS (pH 7.2) or water.[2]

Vortex to dissolve completely.

Store the stock solution at -20°C, protected from light. Aliquot to avoid repeated freeze-thaw

cycles.

Staining Protocol
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Cell Seeding: Seed cells on sterile glass coverslips in a multi-well plate and culture until they

reach the desired confluency.

Cell Washing: Gently wash the cells twice with pre-warmed (37°C) PBS or glucose-free

medium to remove residual glucose.

NBD-Fructose Incubation:

Prepare a working solution of NBD-Fructose (e.g., 50-200 µM) in pre-warmed, glucose-

free cell culture medium. The optimal concentration should be determined empirically.

Remove the wash buffer and add the NBD-Fructose working solution to the cells.

Incubate for 15-60 minutes at 37°C in a cell culture incubator. The optimal incubation time

will depend on the cell type and rate of fructose uptake.

Removal of Staining Solution:

Aspirate the NBD-Fructose solution.

Wash the cells three times with ice-cold PBS to stop further uptake and remove

extracellular probe.

Fixation:

Immediately add freshly prepared 4% PFA in PBS to the cells.

Incubate for 15-20 minutes at room temperature.

Aspirate the PFA solution and wash the cells three times with PBS.

Permeabilization (Optional, for co-staining with intracellular targets):

If co-staining for intracellular proteins, incubate the fixed cells with 0.1% Triton X-100 in

PBS for 10-15 minutes at room temperature.

Wash the cells three times with PBS.
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Blocking and Antibody Staining (Optional):

If performing co-staining, proceed with standard immunofluorescence protocols for

blocking and primary/secondary antibody incubations.

Mounting:

Carefully remove the coverslips from the wells.

Invert the coverslips onto a drop of antifade mounting medium on a microscope slide.

Seal the edges of the coverslip with nail polish to prevent drying.

Imaging:

Image the cells using a fluorescence microscope equipped with a filter set appropriate for

NBD (Excitation/Emission ~472/538 nm).

Important Considerations and Troubleshooting
Protocol Validation: As this is a proposed protocol, it is crucial to validate the results. This

can be done by comparing the staining pattern in fixed cells to that observed in live cells.

Fixation Artifacts: Fixation can potentially alter cell morphology and the distribution of

fluorescent probes. It is important to assess for any fixation-induced artifacts.

Signal Preservation: The effect of fixation and permeabilization on the fluorescence intensity

of NBD-Fructose is not well-documented. It is advisable to compare the signal intensity

between live and fixed samples to understand any potential signal loss.

Controls:

Negative Control: Incubate cells in medium without NBD-Fructose to assess

autofluorescence.

Competition Control: Co-incubate cells with NBD-Fructose and an excess of unlabeled

fructose to demonstrate the specificity of transporter-mediated uptake.
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Photobleaching: The NBD fluorophore is susceptible to photobleaching. Minimize exposure

to excitation light and use an antifade mounting medium.

Co-staining Compatibility: If performing co-staining with other fluorophores, ensure that their

emission and excitation spectra do not overlap significantly with those of NBD-Fructose.

By following this detailed protocol and considering the key variables, researchers can

effectively utilize NBD-Fructose for staining fixed cells, enabling a broader range of

applications in the study of fructose metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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